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Compound of Interest

Compound Name: N-Phenylanthracen-9-amine

Cat. No.: B105210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of N-
Phenylanthracen-9-amine (9-PAA) as a hole transport material (HTM) in the fabrication of

Organic Light-Emitting Diodes (OLEDs). This document details the synthesis of 9-PAA, device

fabrication protocols, and expected performance characteristics, offering a valuable resource

for the development of advanced optoelectronic devices.

Introduction
N-Phenylanthracen-9-amine is an organic semiconductor that has garnered interest for its

potential application as a hole transport material in OLEDs. Its anthracene core provides a

rigid, planar structure conducive to charge transport, while the phenylamine moiety can be

tailored to optimize the material's electronic properties, such as the Highest Occupied

Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.

Appropriate HOMO energy levels are crucial for efficient hole injection from the anode, and

high hole mobility is essential for effective charge transport to the emissive layer, ultimately

influencing the overall efficiency and performance of the OLED device.
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The successful integration of 9-PAA into an OLED stack is dependent on its electronic and

physical properties. While specific experimental data for 9-PAA is not extensively available in

the public domain, the following table presents typical performance metrics for a standard hole

transport material, N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB), to serve as a

benchmark for evaluating the potential of 9-PAA. The values for 9-PAA are projected based on

the performance of similar anthracene derivatives.

Property

N-
Phenylanthracen-9-
amine (9-PAA)
(Projected)

NPB (Reference) Unit

HOMO Energy Level -5.4 to -5.6 -5.5 eV

LUMO Energy Level -2.1 to -2.3 -2.4 eV

Triplet Energy (ET) ~2.5 - 2.7 ~2.5 eV

Hole Mobility (μh) 10-4 to 10-3
10-4 to 10-3[1][2][3][4]

[5]
cm2V-1s-1

Glass Transition

Temp. (Tg)
> 100 96 °C

Experimental Protocols
Synthesis of N-Phenylanthracen-9-amine (9-PAA)
The synthesis of 9-PAA can be achieved through a Buchwald-Hartwig amination reaction, a

common method for forming carbon-nitrogen bonds.

Reaction Scheme:

Materials:

9-Bromoanthracene

Aniline

Palladium(II) acetate (Pd(OAc)2)
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2-(Dicyclohexylphosphino)biphenyl (or similar phosphine ligand)

Sodium tert-butoxide (NaOtBu)

Anhydrous toluene

Standard glassware for organic synthesis

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a round-bottom flask, dissolve 9-bromoanthracene (1 equivalent) and aniline (1.2

equivalents) in anhydrous toluene under an inert atmosphere.

Add the palladium catalyst (e.g., Pd(OAc)2, 0.02 equivalents) and the phosphine ligand (0.04

equivalents).

Add the base (e.g., sodium tert-butoxide, 1.4 equivalents).

Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress

using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench with water.

Extract the product with an organic solvent such as dichloromethane or ethyl acetate.

Dry the combined organic layers over anhydrous magnesium sulfate and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to yield N-
Phenylanthracen-9-amine.

Fabrication of a Multilayer OLED Device
This protocol describes the fabrication of a standard multilayer OLED using 9-PAA as the hole

transport layer.
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Device Structure: ITO / 9-PAA (HTL) / Emissive Layer (EML) / Electron Transport Layer (ETL) /

LiF / Al

Materials and Equipment:

Pre-patterned Indium Tin Oxide (ITO) coated glass substrates

N-Phenylanthracen-9-amine (9-PAA)

Emissive material (e.g., Tris(8-hydroxyquinolinato)aluminum - Alq3)

Electron transport material (e.g., Alq3)

Lithium fluoride (LiF)

High-purity aluminum (Al)

High-vacuum thermal evaporation system (< 10-6 Torr)

Substrate cleaning solutions (detergent, deionized water, acetone, isopropanol)

UV-Ozone or Oxygen Plasma cleaner

Protocol:

Substrate Cleaning:

Sequentially clean the ITO substrates in an ultrasonic bath with detergent, deionized

water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen gas.

Treat the ITO surface with UV-Ozone or oxygen plasma for 5-10 minutes to improve the

work function and enhance hole injection.

Thin Film Deposition:

Transfer the cleaned ITO substrates into a high-vacuum thermal evaporation chamber.
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Deposit the organic and inorganic layers sequentially without breaking the vacuum.

Hole Transport Layer (HTL): Evaporate 9-PAA to a thickness of 40-60 nm.

Emissive Layer (EML): Evaporate the emissive material (e.g., Alq3) to a thickness of 30-50

nm.

Electron Transport Layer (ETL): Evaporate the electron transport material (e.g., Alq3) to a

thickness of 20-40 nm.

Electron Injection Layer (EIL): Evaporate LiF to a thickness of 0.5-1 nm.

Cathode: Evaporate aluminum (Al) to a thickness of 100-150 nm.

Encapsulation:

To prevent degradation from moisture and oxygen, encapsulate the device in a nitrogen-

filled glovebox using a UV-curable epoxy and a glass coverslip.

Device Characterization
The performance of the fabricated OLEDs should be characterized to evaluate the

effectiveness of 9-PAA as a hole transport material.

Key Characterization Techniques:

Current Density-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter

and a photometer to determine the turn-on voltage, current efficiency, power efficiency, and

maximum luminance.

Electroluminescence (EL) Spectrum: Recorded with a spectrometer to determine the

emission color and calculate the CIE coordinates.

External Quantum Efficiency (EQE): Calculated from the luminance, current density, and EL

spectrum.
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OLED Device Architecture
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Caption: A typical multilayer OLED device structure.

Hole Transport Mechanism
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Caption: Energy level diagram for hole transport.

Experimental Workflow
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Caption: General workflow for OLED fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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